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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Naphthylacetonitrile

This technical guide provides a comprehensive overview of the melting and boiling points of 1-
Naphthylacetonitrile (CAS No. 132-75-2), targeted at researchers, scientists, and

professionals in drug development. The document details the physical constants and outlines

standard experimental protocols for their determination.

Physicochemical Data of 1-Naphthylacetonitrile
1-Naphthylacetonitrile is a white to yellow solid or melt, insoluble in water, which serves as an

important intermediate in organic synthesis.[1] Its key physical properties are summarized

below.

Property Value Conditions

Melting Point 31.0 - 40.0 °C Not specified

32 - 33 °C Not specified

33 - 35 °C Literature value[1][2][3][4]

Boiling Point 191 - 194 °C
at 18 mmHg (2.4 kPa)[1][2][3]

[4]

180 - 182 °C at 9 mmHg[5]

162 - 164 °C Not specified
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Experimental Protocols
Accurate determination of melting and boiling points is crucial for verifying the identity and

purity of a chemical compound.[6] The following sections describe standard laboratory

methodologies for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For pure crystalline compounds, this transition occurs over a very narrow range,

typically 0.5-1.0°C.[7] The presence of impurities typically causes a depression of the melting

point and a broadening of the melting range.[8]

Apparatus:

Melting point apparatus (e.g., Thiele tube with oil bath or a heated metal block device like a

Mel-Temp).

Thermometer (calibrated).[7]

Glass capillary tubes (sealed at one end).[8]

Sample of 1-Naphthylacetonitrile (finely powdered).[7]

Procedure (Capillary Method):

Sample Preparation: A small amount of the dry, finely powdered organic solid is packed

tightly into a glass capillary tube to a depth of 1-2 mm.[7][9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the middle of the thermometer bulb.[7] This assembly is then placed in the heating

bath (e.g., Thiele tube) or inserted into the heating block of a melting point apparatus.[7]

Heating: The apparatus is heated gently.[7] It is standard practice to perform a rapid initial

determination to find an approximate melting point. A second, more careful determination is

then performed, with the temperature being raised slowly, at a rate of about 1-2°C per

minute, as it approaches the expected melting point.[7]
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Observation and Recording: The temperature at which the first drop of liquid appears

(melting begins) and the temperature at which the entire sample becomes a clear liquid

(melting is complete) are recorded.[10] This range is the melting point of the sample.
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1. Sample Preparation

2. Apparatus Setup

3. Heating & Observation

4. Data Recording

Grind solid sample
to a fine powder

Pack powder into
a capillary tube
(1-2 mm height)

Attach capillary tube
to thermometer

Place assembly into
heating apparatus
(e.g., Thiele tube)

Heat apparatus rapidly
for approximate M.P.

Cool and repeat with
slow heating (1-2°C/min)

near expected M.P.

Observe sample
through magnifier

Record T₁:
Temperature at which

melting begins

Record T₂:
Temperature at which
all solid disappears

Report Melting Point
 as the range T₁ - T₂

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11] Like the melting point, it is a key physical property used

for identification and purity assessment.

Apparatus:

Thiele tube or an aluminum block with holes.[12]

Small test tube (fusion tube).[12]

Thermometer.

Capillary tube (sealed at one end).[12]

Liquid sample of 1-Naphthylacetonitrile (if melted) or other organic liquid.

Procedure (Capillary Method):

Sample Preparation: A few milliliters of the liquid are placed into a small test tube.[6]

Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid and the sealed end upwards.[12][13] The test tube is then

attached to a thermometer.

Heating: The assembly is heated gently and uniformly in a Thiele tube or aluminum block.

[11][12]

Observation and Recording: As the temperature rises, air trapped in the capillary tube will

slowly bubble out. When the boiling point is reached, a rapid and continuous stream of

bubbles will emerge from the capillary's open end.[12] The temperature at which this occurs

is noted. An alternative and often more precise method is to then remove the heat source;

the boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[11]
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1. Apparatus Setup

2. Heating & Observation

3. Data Recording

Place liquid sample
in a fusion tube

Insert an inverted,
sealed capillary tube

into the liquid

Attach fusion tube
to a thermometer

Heat the assembly
gently and uniformly

Observe a steady stream
of bubbles from the

capillary tip

Remove heat source

Record Temperature:
The point at which bubbling

stops and liquid enters
the capillary

Report Recorded
Temperature as the

Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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